Cas no 1267497-05-1 (trans-4-(difluoromethyl)cyclohexanamine)

Technical Introduction: trans-4-(Difluoromethyl)cyclohexanamine is a fluorinated cyclohexylamine derivative characterized by its trans-configured difluoromethyl substituent at the 4-position. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs. The difluoromethyl group can influence electronic and steric interactions, making the compound valuable in medicinal chemistry and agrochemical research as a building block for bioactive molecules. Its rigid cyclohexane backbone and fluorine substitution offer potential for tuning solubility and binding affinity in target applications. The trans configuration ensures defined stereochemistry, critical for structure-activity relationship studies. Suitable for further functionalization, it serves as a versatile intermediate in synthetic organic chemistry.
trans-4-(difluoromethyl)cyclohexanamine structure
1267497-05-1 structure
Product Name:trans-4-(difluoromethyl)cyclohexanamine
CAS No:1267497-05-1
MF:C7H13F2N
MW:149.18162894249
MDL:MFCD31705792
CID:5207316
PubChem ID:55283859
Update Time:2026-03-06

trans-4-(difluoromethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • 4-(DIFLUOROMETHYL)CYCLOHEXAN-1-AMINE
    • Trans-4-(difluoromethyl)cyclohexan-1-amine
    • (1r,4r)-4-(difluoromethyl)cyclohexan-1-amine
    • cis-4-(Difluoromethyl)cyclohexanamine
    • AB76254
    • trans-4-(Difluoromethyl)cyclohexanamine
    • SY294583
    • SY300188
    • Cyclohexanamine,4-(difluoromethyl)-,trans-
    • trans-4-Difluoromethyl-cyclohexylamine
    • trans-4-(difluoromethyl)cyclohexanamine
    • MDL: MFCD31705792
    • Inchi: 1S/C7H13F2N/c8-7(9)5-1-3-6(10)4-2-5/h5-7H,1-4,10H2
    • InChI Key: FHINUUZVNPBBSO-UHFFFAOYSA-N
    • SMILES: FC(C1CCC(CC1)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 97.8
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26

trans-4-(difluoromethyl)cyclohexanamine Pricemore >>

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Additional information on trans-4-(difluoromethyl)cyclohexanamine

Comprehensive Guide to trans-4-(difluoromethyl)cyclohexanamine (CAS No. 1267497-05-1): Properties, Applications, and Market Insights

trans-4-(difluoromethyl)cyclohexanamine (CAS No. 1267497-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexylamine derivative features a difluoromethyl group in the trans configuration, which enhances its stability and reactivity in various chemical processes. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and potential applications, making it a trending topic in modern chemistry.

The compound's unique molecular structure contributes to its versatility. The trans-4-(difluoromethyl)cyclohexanamine structure includes a cyclohexane ring with an amine group and a difluoromethyl substituent positioned trans to each other. This arrangement influences its boiling point, solubility, and reactivity, making it valuable for drug discovery and material science. Recent studies highlight its potential as a building block for novel pharmaceutical intermediates, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

In the pharmaceutical industry, trans-4-(difluoromethyl)cyclohexanamine is explored for its role in medicinal chemistry. Its fluorinated structure mimics bioactive molecules, enhancing drug bioavailability and metabolic stability. Scientists are investigating its use in cancer therapeutics and neurodegenerative disease treatments, aligning with the growing demand for precision medicine. Additionally, its application in agrochemical formulations is under study, particularly for designing next-generation pesticides with improved efficacy and environmental safety.

The market for trans-4-(difluoromethyl)cyclohexanamine is expanding due to rising R&D investments in fluorinated compounds. Key players in the chemical manufacturing sector are optimizing large-scale synthesis techniques to meet demand. Recent advancements in catalytic fluorination and stereoselective synthesis have improved production efficiency, addressing challenges related to yield optimization and purity control. These innovations are critical for applications requiring high-precision chemicals.

Environmental and regulatory considerations are also shaping the use of trans-4-(difluoromethyl)cyclohexanamine. As industries prioritize green chemistry, researchers are developing sustainable synthesis routes to minimize waste and energy consumption. Compliance with REACH and other global chemical regulations ensures its safe handling and commercialization. These efforts align with the broader shift toward eco-friendly chemical production, a hot topic among stakeholders.

For researchers seeking CAS 1267497-05-1 suppliers or technical data sheets, it is essential to verify product specifications and analytical certificates. Reputable suppliers provide detailed information on storage conditions, handling precautions, and transport guidelines. Custom synthesis services are also available for those requiring tailored quantities or isotope-labeled variants of this compound.

In summary, trans-4-(difluoromethyl)cyclohexanamine (CAS No. 1267497-05-1) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and advanced materials. Its fluorinated architecture and stereochemical properties make it a valuable asset in modern chemistry. As research progresses, its role in addressing global health and agricultural challenges will likely grow, reinforcing its importance in scientific and industrial communities.

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